Cas no 2227741-17-3 (methyl 3-(1S)-3-amino-1-hydroxypropyl-4-methoxybenzoate)

• Product Name: methyl 3-(1S)-3-amino-1-hydroxypropyl-4-methoxybenzoate
• CAS No: 2227741-17-3
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5853045
• PubChem ID: 165627099
• Update Time: 2025-06-22

methyl 3-(1S)-3-amino-1-hydroxypropyl-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1S)-3-amino-1-hydroxypropyl-4-methoxybenzoate
• 2227741-17-3
• EN300-1764224
• methyl 3-[(1S)-3-amino-1-hydroxypropyl]-4-methoxybenzoate

• Inchi： 1S/C12H17NO4/c1-16-11-4-3-8(12(15)17-2)7-9(11)10(14)5-6-13/h3-4,7,10,14H,5-6,13H2,1-2H3/t10-/m0/s1
• InChI Key： MSGLQSUQFNXBGE-JTQLQIEISA-N
• SMILES： O[C@H](C1C=C(C(=O)OC)C=CC=1OC)CCN

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.8Ų

Additional information on methyl 3-(1S)-3-amino-1-hydroxypropyl-4-methoxybenzoate

Methyl 3-(1S)-3-Amino-1-Hydroxypropyl-4-Methoxybenzoate: A Comprehensive Overview

Methyl 3-(1S)-3-amino-1-hydroxypropyl-4-methoxybenzoate, with CAS No. 2227741-17-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines a benzoate ester group with an amino alcohol side chain, making it a versatile building block for various chemical modifications.

The benzoate ester moiety in methyl 3-(1S)-3-amino-1-hydroxypropyl-4-methoxybenzoate contributes to its stability and solubility properties. The 4-methoxy group attached to the benzene ring enhances the compound's lipophilicity, which is crucial for its potential use in drug delivery systems. Recent studies have explored the role of such substituents in modulating the pharmacokinetic profiles of bioactive molecules, highlighting their importance in medicinal chemistry.

The amino alcohol side chain at the 3-position of the benzene ring introduces additional functional groups that can participate in hydrogen bonding and other non-covalent interactions. This feature is particularly valuable in designing molecules with specific binding affinities to biological targets. Researchers have utilized this property to develop analogs with improved bioavailability and selectivity for therapeutic applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of methyl 3-(1S)-3-amino-1-hydroxypropyl-4-methoxybenzoate. One notable approach involves the use of enantioselective catalysis to achieve high optical purity, which is essential for studying stereochemical effects on biological activity. This compound has been employed as a precursor in the synthesis of more complex molecules, including peptide mimetics and enzyme inhibitors.

In terms of applications, methyl 3-(1S)-3-amino-1-hydroxypropyl-4-methoxybenzoate has shown promise in the development of anti-inflammatory and neuroprotective agents. Its ability to modulate cellular signaling pathways makes it a valuable tool in exploring novel therapeutic strategies. Ongoing research is focused on optimizing its pharmacodynamic properties to enhance its efficacy while minimizing potential side effects.

Moreover, the compound's structural versatility has led to its use in materials science applications. For instance, it has been investigated as a component in self-healing polymers due to its ability to form dynamic covalent bonds under specific conditions. This dual functionality underscores its importance across multiple disciplines within the chemical sciences.

In conclusion, methyl 3-(1S)-3-amino-1-hydroxypropyl-4-methoxybenzoate (CAS No. 2227741-17-3) is a multifaceted compound with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it an invaluable resource for researchers seeking to develop innovative solutions in drug discovery and materials science.